Cas no 894217-85-7 (5-phenyl-3-[(1H-1,2,4-triazol-3-yl)amino]cyclohex-2-en-1-one)

• Product Name: 5-phenyl-3-[(1H-1,2,4-triazol-3-yl)amino]cyclohex-2-en-1-one
• CAS No: 894217-85-7
• MDL: MFCD00171214
• CID: 4664209
• Update Time: 2025-05-20

5-phenyl-3-[(1H-1,2,4-triazol-3-yl)amino]cyclohex-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 5-PHENYL-3-(3H-2,3,5-TRIAZOLYLAMINO)CYCLOHEX-2-EN-1-ONE
• 5-phenyl-3-[(1H-1,2,4-triazol-3-yl)amino]cyclohex-2-en-1-one

• MDL： MFCD00171214

Additional information on 5-phenyl-3-[(1H-1,2,4-triazol-3-yl)amino]cyclohex-2-en-1-one

Comprehensive Analysis of 5-phenyl-3-[(1H-1,2,4-triazol-3-yl)amino]cyclohex-2-en-1-one (CAS No. 894217-85-7)

The compound 5-phenyl-3-[(1H-1,2,4-triazol-3-yl)amino]cyclohex-2-en-1-one (CAS No. 894217-85-7) is a structurally unique molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its hybrid structure, combining a phenyl ring, a 1,2,4-triazole moiety, and a cyclohexenone core, offers diverse biological activities. Researchers are increasingly exploring its potential as a kinase inhibitor or antifungal agent, aligning with current trends in targeted drug discovery and sustainable crop protection solutions.

In recent years, the demand for heterocyclic compounds like 5-phenyl-3-[(1H-1,2,4-triazol-3-yl)amino]cyclohex-2-en-1-one has surged due to their versatile applications. The 1,2,4-triazole scaffold, in particular, is a hotspot in medicinal chemistry, frequently appearing in FDA-approved drugs for diabetes and CNS disorders. This compound's hydrogen-bonding capacity and planar geometry make it an attractive candidate for molecular docking studies, addressing popular queries about structure-activity relationships (SAR) in drug design forums.

Synthetic routes to CAS 894217-85-7 often involve Michael addition or cyclocondensation reactions, topics frequently searched by organic chemistry students. The enone functionality in its structure allows for further derivatization, a feature highlighted in recent publications about click chemistry applications. Environmental scientists have also shown interest in its biodegradation pathways, reflecting growing concerns about green chemistry principles in synthetic workflows.

Analytical characterization of this compound typically employs HPLC-MS and NMR spectroscopy, techniques commonly discussed in analytical method development circles. Its UV absorption properties around 270 nm make it suitable for photochemical studies, connecting to trending research on light-activated therapeutics. The logP value (predicted ≈2.8) suggests moderate lipophilicity, a crucial parameter in ADMET profiling searches conducted by pharmacokinetics researchers.

Industrial applications of 5-phenyl-3-[(1H-1,2,4-triazol-3-yl)amino]cyclohex-2-en-1-one extend to material science, where its conjugated π-system shows promise in organic semiconductors development. This aligns with nanotechnology trends exploring molecular electronics. Patent analysis reveals its inclusion in compositions for corrosion inhibitors, addressing manufacturing sector needs for metal protection technologies.

From a regulatory perspective, the compound's REACH compliance status and GHS classification are frequently queried by compliance officers. While not classified as hazardous under current standards, proper laboratory handling protocols should be maintained, as with all fine chemicals. Stability studies indicate it remains intact under ambient storage conditions, though protection from prolonged light exposure is recommended.

The scientific literature contains limited but growing references to CAS 894217-85-7, with particular focus on its tautomeric behavior in solution phase. This property makes it relevant to discussions about dynamic combinatorial chemistry, a trending topic in supramolecular research. Computational chemists have modeled its molecular electrostatic potential, contributing to databases of quantitative structure-property relationships (QSPR).

Future research directions for this compound likely involve structure optimization for enhanced bioavailability or target selectivity, key phrases in current grant proposals. Its scaffold hopping potential could yield novel antiviral candidates, especially given the triazole's prevalence in RNA polymerase inhibitors. The agrochemical sector may explore its systemic acquired resistance (SAR) induction properties in plants.

For researchers sourcing 5-phenyl-3-[(1H-1,2,4-triazol-3-yl)amino]cyclohex-2-en-1-one, purity specifications typically exceed 98% (HPLC), with residual solvent levels meeting ICH guidelines. Technical documents often include chiral purity data, as the compound contains a stereocenter that may influence biological activity. These quality parameters respond to frequent purchaser inquiries about certificate of analysis (CoA) requirements.

The compound's thermal stability (decomposition >200°C) makes it suitable for high-temperature reactions, a feature valuable to process chemists optimizing scale-up protocols. Its crystallinity has been characterized by XRPD, addressing formulation scientists' interest in polymorph screening strategies. These physicochemical properties contribute to its inclusion in fragment-based drug discovery libraries.